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Compound of Interest

Compound Name: Phenylephrine(1+)

Cat. No.: B1238548

For immediate reference, treat all phenylephrine waste as hazardous chemical waste.
Segregate from other waste streams and dispose of through a licensed hazardous waste
disposal contractor in accordance with all federal, state, and local regulations.

This document provides essential safety and logistical information for the proper disposal of
phenylephrine(1+) and its salts (e.g., phenylephrine hydrochloride) in a laboratory setting.
Adherence to these procedures is critical to ensure personnel safety, environmental protection,
and regulatory compliance.

Hazard Identification and Chemical Properties

Phenylephrine is a synthetic amine that is harmful if swallowed and may cause an allergic skin
reaction.[1][2] It is also recognized as being toxic to aquatic life.[1] Therefore, it is imperative
that phenylephrine waste is not disposed of down the drain or in regular trash.

The following table summarizes key chemical and physical properties of phenylephrine
hydrochloride relevant to its safe handling and disposal:
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Property

Value

Source

Chemical Formula

CoH13NO:2 - HCI

Molecular Weight 203.67 g/mol
White or almost white
Appearance ) [3]
crystalline powder
Solubility Freely soluble in water [4]
Melting Point 143 - 145 °C
Stable under normal
Stability temperatures and pressures. [5]1[6]

Sensitive to light.

Personal Protective Equipment (PPE)

Before handling any phenylephrine waste, researchers must wear the following personal

protective equipment:

» Gloves: Chemical-resistant gloves (e.g., nitrile).

o Eye Protection: Safety glasses with side shields or chemical splash goggles.

o Lab Coat: A standard laboratory coat.

» Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator should be used.[3]

Step-by-Step Disposal Procedure

The following protocol outlines the safe disposal of phenylephrine waste in a laboratory.

Step 1: Waste Identification and Segregation

« ldentify all waste streams containing phenylephrine, including:

o Unused or expired pure phenylephrine.
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o Contaminated solutions and solvents.
o Contaminated labware (e.g., vials, pipette tips, weighing boats).

o Personal protective equipment (PPE) that is grossly contaminated.

o Segregate phenylephrine waste from all other chemical waste streams to prevent accidental
reactions.[6]

Step 2: Waste Collection and Labeling
e Solid Waste:

o Collect solid phenylephrine waste in a dedicated, sealable, and clearly labeled hazardous
waste container.

o The container should be made of a material compatible with phenylephrine.
e Liquid Waste:

o Collect liquid phenylephrine waste in a dedicated, leak-proof, and sealable hazardous
waste container.

o Ensure the container is compatible with the solvent used.
e Labeling:

o Label the waste container clearly with "Hazardous Waste," the full chemical name
"Phenylephrine,” and the date accumulation started.

Step 3: Storage
o Store the sealed hazardous waste container in a designated satellite accumulation area.
e The storage area should be secure, well-ventilated, and away from incompatible materials.

Step 4: Disposal
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» Arrange for the collection of the phenylephrine hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.[2][5][7]

o Do not attempt to neutralize or treat phenylephrine waste in the laboratory unless it is part of
a documented and approved institutional procedure.

» Do not dispose of phenylephrine waste down the drain or in the regular trash.[1]

Spill and Emergency Procedures

In the event of a phenylephrine spill:

Evacuate the immediate area if the spill is large or if dust is generated.

Notify your supervisor and institutional EHS.

Wear appropriate PPE before attempting to clean the spill.

For small spills:

o Dampen the spilled solid material with water to prevent dust formation.[8]
o Carefully scoop the material into a hazardous waste container.

o Clean the spill area with soap and water.

e For large spills:

o Contact your institutional EHS for guidance. Do not attempt to clean up a large spill
without proper training and equipment.

Visual Guide to Phenylephrine Disposal

The following diagram illustrates the decision-making and procedural workflow for the proper
disposal of phenylephrine waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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